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Compound of Interest

Compound Name: Lewis y Tetrasaccharide

Cat. No.: B15062212 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the proper handling and disposal of specialized chemical reagents like Lewis y
Tetrasaccharide is a critical component of laboratory safety and operational integrity. This

guide provides essential safety information and a clear, step-by-step protocol for the disposal of

this compound, ensuring the protection of both laboratory personnel and the environment.

Key Safety and Chemical Data
Adherence to safety protocols begins with a clear understanding of the substance's properties.

Below is a summary of the available quantitative data for Lewis y Tetrasaccharide.

Property Value Source

Molecular Formula C₂₆H₄₅NO₁₉
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 675.63 g/mol --INVALID-LINK--

Appearance White powder/solid --INVALID-LINK--

Storage Temperature 2-8°C or -20°C
--INVALID-LINK--, --INVALID-

LINK--

Water Hazard Class (WGK) 3 (Highly hazardous to water) --INVALID-LINK--

GHS Classification Combustible Solid --INVALID-LINK--
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Experimental Protocol for Disposal
Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for Lewis y
Tetrasaccharide is not readily available, the following protocol is based on general best

practices for the disposal of non-hazardous or low-hazard, water-soluble laboratory chemicals.

However, due to its high water hazard classification (WGK 3), disposal via sanitary sewer is not

recommended.

Objective: To safely dispose of surplus or waste Lewis y Tetrasaccharide in accordance with

general laboratory safety principles.

Materials:

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Labeled hazardous waste container (for solid waste).

pH paper (if applicable for any solutions).

Chemical fume hood.

Procedure:

Personnel Protection: Before handling the material, ensure you are wearing the appropriate

personal protective equipment, including safety glasses, a lab coat, and chemical-resistant

gloves.[1]

Work Area: Conduct all handling and disposal procedures within a well-ventilated area, such

as a chemical fume hood, to minimize inhalation exposure.

Waste Segregation:

Solid Waste: Collect any unused or expired solid Lewis y Tetrasaccharide in a clearly

labeled hazardous waste container designated for solid chemical waste. Ensure the

container is compatible with the chemical.
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Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips,

that have come into direct contact with Lewis y Tetrasaccharide should also be placed in

the solid hazardous waste container.

Aqueous Solutions:

If the Lewis y Tetrasaccharide is in an aqueous solution, do not dispose of it down the

drain due to its high water hazard rating.

Transfer the solution to a labeled hazardous waste container for aqueous chemical waste.

If the solution contains other hazardous materials, it must be disposed of according to the

guidelines for the most hazardous component.

Container Labeling: Clearly label the hazardous waste container with the full chemical name

("Lewis y Tetrasaccharide"), the approximate quantity, and the date.

Storage Pending Disposal: Store the sealed and labeled waste container in a designated,

secure area for hazardous waste collection, away from incompatible materials.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Always follow your local and institutional regulations for chemical waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Lewis y Tetrasaccharide.
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Start: Have Lewis y
Tetrasaccharide for Disposal

Step 1: Don Appropriate PPE
(Safety Glasses, Lab Coat, Gloves)

Step 2: Assess Form of Waste

Solid Waste or
Contaminated Materials

Solid

Aqueous Solution

Liquid

Step 3a: Collect in Labeled
Solid Hazardous Waste Container

Step 3b: Collect in Labeled
Aqueous Hazardous Waste Container

Step 4: Store Sealed Container
in Designated Waste Area

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for Lewis y Tetrasaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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